Cas no 24437-54-5 (1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one)
24437-54-5 structure
Product Name:1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one
CAS No:24437-54-5
MF:C10H12OS
MW:180.266681671143
CID:2837463
PubChem ID:12414629
Update Time:2025-04-21
1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- AKOS010251176
- 24437-54-5
- Ethanone, 1-(4-methylphenyl)-2-(methylthio)-
- EN300-394209
- 1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one
- SCHEMBL10418143
- DTXSID60497194
- DTXCID00448004
-
- Inchi: 1S/C10H12OS/c1-8-3-5-9(6-4-8)10(11)7-12-2/h3-6H,7H2,1-2H3
- InChI Key: FRIKWYMXIUDUFM-UHFFFAOYSA-N
- SMILES: S(C)CC(C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 180.06088618g/mol
- Monoisotopic Mass: 180.06088618g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 42.4Ų
1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-394209-0.05g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 0.05g |
$227.0 | 2025-03-16 | |
| Enamine | EN300-394209-0.1g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 0.1g |
$238.0 | 2025-03-16 | |
| Enamine | EN300-394209-0.25g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 0.25g |
$249.0 | 2025-03-16 | |
| Enamine | EN300-394209-0.5g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 0.5g |
$260.0 | 2025-03-16 | |
| Enamine | EN300-394209-1.0g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 1.0g |
$271.0 | 2025-03-16 | |
| Enamine | EN300-394209-2.5g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 2.5g |
$529.0 | 2025-03-16 | |
| Enamine | EN300-394209-5.0g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 5.0g |
$783.0 | 2025-03-16 | |
| Enamine | EN300-394209-10.0g |
1-(4-methylphenyl)-2-(methylsulfanyl)ethan-1-one |
24437-54-5 | 95.0% | 10.0g |
$1163.0 | 2025-03-16 |
1-(4-Methylphenyl)-2-(methylsulfanyl)ethan-1-one Related Literature
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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